Cas no 1545505-93-8 (7-chloro-1,3oxazolo5,4-bpyridine)

• Product Name: 7-chloro-1,3oxazolo5,4-bpyridine
• CAS No: 1545505-93-8
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• MDL: MFCD28607794
• CID: 5244466
• Update Time: 2025-07-21

7-chloro-1,3oxazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-b]pyridine, 7-chloro-
• 7-chloro-1,3oxazolo5,4-bpyridine

• MDL： MFCD28607794
• Inchi： 1S/C6H3ClN2O/c7-4-1-2-8-6-5(4)9-3-10-6/h1-3H
• InChI Key： HQAQBFRZRWDISC-UHFFFAOYSA-N
• SMILES： C12OC=NC1=C(Cl)C=CN=2

Additional information on 7-chloro-1,3oxazolo5,4-bpyridine

Professional Introduction to Compound with CAS No. 1545505-93-8 and Product Name: 7-chloro-1,3-oxazolo[5,4-bpyridine]

The compound with the CAS number 1545505-93-8 and the product name 7-chloro-1,3-oxazolo[5,4-bpyridine] represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The oxazolo[5,4-bpyridine] core is a fused bicyclic system that combines an oxazole ring with a pyridine moiety, creating a versatile scaffold for drug design.

One of the most compelling aspects of this compound is its ability to serve as a key intermediate in the synthesis of more complex molecules. The presence of a chlorine substituent at the 7-position enhances its reactivity, making it particularly useful for further functionalization. This feature has been exploited in various synthetic pathways to develop novel bioactive agents targeting different disease mechanisms.

Recent research has highlighted the potential of 7-chloro-1,3-oxazolo[5,4-bpyridine] in the development of small-molecule inhibitors. Studies have demonstrated its efficacy in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The oxazolo[5,4-bpyridine] scaffold is known for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive candidate for drug discovery.

The structural versatility of 7-chloro-1,3-oxazolo[5,4-bpyridine] also allows for modifications that can enhance pharmacokinetic properties such as solubility and bioavailability. Researchers have explored various strategies to optimize this compound for clinical use, including derivatization with polar functional groups to improve water solubility. Additionally, computational studies have been instrumental in predicting the binding affinity and metabolic stability of different derivatives.

In the realm of medicinal chemistry, the synthesis of 7-chloro-1,3-oxazolo[5,4-bpyridine] has been refined through multiple methodologies. One notable approach involves the cyclocondensation of appropriate precursors under controlled conditions to form the oxazole ring fused with the pyridine moiety. The introduction of the chlorine atom at the 7-position is typically achieved through chlorination reactions, which can be tailored to ensure high selectivity and yield.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial and anti-inflammatory properties. Preliminary studies suggest that certain derivatives exhibit significant activity against Gram-positive bacteria and inflammatory cytokines. This broad spectrum of activity makes it a valuable candidate for further exploration in multiple therapeutic areas.

Advances in synthetic chemistry have enabled the preparation of libraries of 7-chloro-1,3-oxazolo[5,4-bpyridine] derivatives for high-throughput screening (HTS). This approach has accelerated the discovery process by allowing rapid testing of numerous compounds against biological targets. The integration of machine learning algorithms has further enhanced this process by predicting promising candidates based on structural features and known bioactivity data.

The development of novel pharmaceuticals relies heavily on understanding the mechanistic aspects of drug action. In the case of 7-chloro-1,3-oxazolo[5,4-bpyridine], detailed mechanistic studies have provided insights into how it interacts with biological targets at the molecular level. These studies have been crucial in guiding medicinal chemists toward designing more effective and selective inhibitors.

Future directions in research are likely to focus on improving the sustainability of synthetic routes and exploring new applications for this compound. Green chemistry principles are being increasingly adopted to develop environmentally friendly synthetic methodologies that minimize waste and reduce energy consumption. Additionally, investigating novel therapeutic applications will be a key area of interest.

In conclusion,7-chloro-1,3-oxazolo[5,4-bpyridine] (CAS No. 1545505-93-8) is a versatile and promising compound with significant potential in pharmaceutical development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel bioactive agents. As research continues to uncover new applications and synthetic strategies,this compound is poised to play a crucial role in advancing therapeutic interventions across multiple disease areas.